Yunaconitoline

• Molecular Formula: C34H43NO10
• Molecular Weight: 625.7 g/mol
• InChI: InChI=1S/C34H43NO10/c1-7-35-16-31(17-40-3)22(37)12-13-32-21-14-33(39)23(42-5)15-34(45-18(2)36,25(28(32)35)26(43-6)27(31)32)24(21)29(33)44-30(38)19-8-10-20(41-4)11-9-19/h8-13,21,23-29,39H,7,14-17H2,1-6H3/t21-,23+,24-,25?,26+,27-,28?,29-,31+,32-,33+,34-/m1/s1
• InChIKey: SHTGLCWQWPWURU-LLLHVYCGSA-N

Yunaconitoline: Key Properties

Yunaconitoline (CAS 259099-25-7, molecular formula C34H43NO10, molecular weight 625.71 g/mol) is a naturally occurring C19-diterpenoid alkaloid belonging to the Aconitum genus, isolated from the roots of Aconitum bulleyanum [1]. The compound is structurally and chemically distinct from its close analog yunaconitine (CAS 70578-24-4, molecular formula C35H49NO11, molecular weight 659.77 g/mol), which is a diester-type aconitine alkaloid with established pharmacological and toxicological profiles including voltage-gated sodium channel modulation, cardiotoxicity via mitochondrial apoptosis, and analgesic/anti-inflammatory activity [2][3]. Procurement and experimental design must account for this nomenclature distinction, as the available bioactivity literature pertains predominantly to yunaconitine (70578-24-4) rather than yunaconitoline (259099-25-7).

Product Type Natural C19-diterpenoid alkaloid

Source Isolated from Aconitum bulleyanum

Research Context C-8 substitution variant for SAR and mechanism studies

• [1] MedChemExpress. Yunaconitoline product page. CAS 259099-25-7. View Source
• [2] CATO Research Chemicals. 滇乌头碱 (Yunaconitine) product specifications. CAS 70578-24-4. View Source
• [3] 中国药房. 滇乌碱通过线粒体凋亡途径致大鼠心肌损伤的研究. 滇乌碱(Yunaconitine)心肌毒性研究. View Source

Yunaconitoline vs. Analogues: Pharmacophore Differences

Generic substitution among Aconitum C19-diterpenoid alkaloids is precluded by quantifiable differences in structure–activity and structure–toxicity relationships driven by discrete functional group variations. Yunaconitine (70578-24-4) and crassicauline A differ solely by the presence of an α-hydroxyl group at the C-3 position in yunaconitine, yet this single substitution reduces the murine intraperitoneal LD50 from >500 mg/kg (crassicauline A, low acute toxicity) to 0.585 mg/kg for yunaconitine—an approximately three-orders-of-magnitude increase in acute toxicity [1]. Within the same structural class, comparative analysis of three diterpenoid alkaloids from Aconitum bulleyanum revealed LD50 values ranging from 2.81 mg/kg (yunaconitine) to 12.00 mg/kg (foresaconitine) [2]. These data demonstrate that compounds sharing the aconitine skeleton cannot be treated as functional equivalents; substitution patterns at C-3, C-8, and C-14 quantitatively alter both efficacy and safety margins in ways that require compound-specific validation.

C-8 substitution shifts VGSC affinity

Minor structural changes at C-8 may drastically alter sodium channel binding and functional profile.

Toxicity profile may not transfer

Acute toxicity varies by orders of magnitude across C-8 analogues; direct substitution without validation is not supported.

Analgesic potency context differs

ED50 values among related alkaloids can differ >2-fold, limiting cross-compound prediction.

• [1] Springer. Partial Synthesis of Crassicauline A from Yunaconitine. Natural Products and Bioprospecting, 2020, 10: 105-108. View Source
• [2] 海青山, 马晓霞, 杨榆青, 杨竹雅. 滇西乌头中三种二萜生物碱相关药效和毒性的对比. 昆明医科大学学报, 2017, 38(01): 18-22. View Source

Yunaconitoline: Differentiating Evidence for Procurement

Toxicity Risk Ranking by LD50 Comparison

In a systematic structure–analgesic activity relationship study of C18- and C19-diterpenoid alkaloids, the semisynthetic yunaconitine derivative 8-O-ethylyunaconitine exhibited an ED50 of 0.0591 mg/kg (subcutaneous administration), compared with lappaconitine ED50 of 3.50 mg/kg and crassicauline A ED50 of 0.0480 mg/kg in the murine acetic acid-induced abdominal constriction assay at 20 minutes post-administration [1].

Toxicity Comparison

Class-level inference

Reported LD50 range 60–753 mg/kg (p.o.) for analogues vs 2.37 mg/kg for yunaconitine

Toxicity ranking may support C-8 SAR-based safety assessment

Direct LD50 data for yunaconitoline not available

Evidence Dimension	Analgesic potency (ED50, mg/kg, subcutaneous)
Target Compound Data	8-O-ethylyunaconitine: ED50 = 0.0591 mg/kg
Comparator Or Baseline	Lappaconitine: ED50 = 3.50 mg/kg; Crassicauline A: ED50 = 0.0480 mg/kg
Quantified Difference	59.2-fold more potent than lappaconitine; approximately 1.23-fold less potent than crassicauline A (ED50 ratio 0.0591 / 0.0480)
Conditions	Mice acetic acid-induced abdominal constriction assay; 0.1–10 mg/kg dose range; 20 min post-administration; subcutaneous route

Why This Matters

This establishes that C-8 ethoxyl substitution on the yunaconitine scaffold yields analgesic potency comparable to crassicauline A while dramatically outperforming lappaconitine, informing derivative selection for analgesic lead optimization.

• [1] Chemical and Pharmaceutical Bulletin. Structure–Analgesic Activity Relationship Studies on the C18- and C19-Diterpenoid Alkaloids. 2009, 57(8): 801-807. View Source

Analgesic Potency Range of Aconitine Derivatives

A direct comparative toxicological evaluation of three diterpenoid alkaloids isolated from Aconitum bulleyanum Diels demonstrated that yunaconitine possesses the highest acute toxicity among the tested compounds, with an oral LD50 of 2.81 mg/kg in mice, compared with bulleyaconitine A at 4.06 mg/kg and foresaconitine at 12.00 mg/kg [1].

Analgesic Potency

Cross-study comparable

Reported ED50 range 0.048–0.097 mg/kg for related analogues

Analgesic potency context supports model-response interpretation

Exact ED50 of yunaconitoline is unknown

Evidence Dimension	Acute oral toxicity (LD50, mg/kg, mice, intragastric)
Target Compound Data	Yunaconitine: LD50 = 2.81 mg/kg
Comparator Or Baseline	Bulleyaconitine A: LD50 = 4.06 mg/kg; Foresaconitine: LD50 = 12.00 mg/kg
Quantified Difference	Yunaconitine is 1.44-fold more toxic than bulleyaconitine A (2.81 vs. 4.06 mg/kg) and 4.27-fold more toxic than foresaconitine (2.81 vs. 12.00 mg/kg)
Conditions	Kunming mice; single intragastric administration; LD50 determination via standard acute toxicity protocol

Why This Matters

Yunaconitine is the most acutely toxic alkaloid among the three co-occurring Aconitum bulleyanum constituents tested, which has direct implications for safe handling protocols and establishes its utility as a positive control in toxicity assays.

• [1] 海青山, 马晓霞, 杨榆青, 杨竹雅. 滇西乌头中三种二萜生物碱相关药效和毒性的对比. 昆明医科大学学报, 2017, 38(01): 18-22. View Source

C-8 Substitution and Sodium Channel Affinity

In the xylene-induced ear edema assay in mice, yunaconitine at 0.4 mg/kg (intragastric administration) produced significantly greater inhibition of inflammation compared with bulleyaconitine A and foresaconitine at the same dose (P < 0.01 vs. both comparators) [1].

VGSC Modulation Mode

Data to verify

Open-channel block (hH1) vs site 2 activation (yunaconitine)

Mechanism difference may support state-dependent channel research

Requires independent validation

Evidence Dimension	Anti-inflammatory activity (inhibition of xylene-induced ear edema)
Target Compound Data	Yunaconitine 0.4 mg/kg: significant inhibition vs. vehicle control (P < 0.05)
Comparator Or Baseline	Bulleyaconitine A 0.4 mg/kg; Foresaconitine 0.4 mg/kg
Quantified Difference	Yunaconitine anti-inflammatory effect statistically superior to both bulleyaconitine A and foresaconitine at equimolar dose (P < 0.01)
Conditions	Male Kunming mice; xylene-induced auricle edema model; intragastric administration; single dose

Why This Matters

Among the three alkaloids tested from the same source species, yunaconitine is the most potent anti-inflammatory agent at the 0.4 mg/kg dose level, making it the preferred compound for studies focusing on inflammation pathways.

• [1] 海青山, 马晓霞, 杨榆青, 杨竹雅. 滇西乌头中三种二萜生物碱相关药效和毒性的对比. 昆明医科大学学报, 2017, 38(01): 18-22. View Source

Yunaconitine LD50 in Wild-Type Mice: 2.13 mg/kg vs. 0.24 mg/kg in P-gp-Deficient Mdr1a-/- Mice Demonstrates P-Glycoprotein-Mediated Toxicity Modulation

Yunaconitine (YAC) was identified as a sensitive substrate of P-glycoprotein (P-gp). In wild-type FVB mice, the LD50 of YAC was 2.13 mg/kg, whereas in Mdr1a-/- mice lacking functional P-gp, the LD50 decreased to 0.24 mg/kg—an 8.9-fold reduction (P < 0.05) [1]. Brain accumulation in P-gp-deficient mice increased by 12-fold and 19-fold at 30 and 120 minutes post-oral administration, respectively [1].

Evidence Dimension	Acute toxicity dependence on P-glycoprotein functional status (LD50, mg/kg, oral)
Target Compound Data	Wild-type FVB mice: LD50 = 2.13 mg/kg
Comparator Or Baseline	Mdr1a-/- mice (P-gp deficient): LD50 = 0.24 mg/kg
Quantified Difference	8.9-fold increase in acute toxicity (LD50 ratio 2.13 / 0.24) when P-gp is absent; 12- to 19-fold increase in brain accumulation
Conditions	Male Mdr1a gene knocked-out mice and wild-type FVB mice; oral administration; LD50 determination and tissue distribution via LC-MS/MS

Why This Matters

This quantitative P-gp substrate liability has critical implications for experimental design: co-administration with P-gp inhibitors (e.g., verapamil) dramatically increases yunaconitine toxicity and brain exposure, requiring stringent controls in in vivo studies.

• [1] ScienceDirect. Role of P-glycoprotein in Regulating the Efficacy, Toxicity and Pharmacokinetics of Yunaconitine. Drug Metabolism and Pharmacokinetics, 2024. View Source

Yunaconitoline: Best Research and Application Scenarios

SAR Studies at the C-8 Position of C19-Diterpenoid Alkaloids

Yunaconitine serves as a versatile starting material for semisynthetic analgesic derivatives. The C-8 ethoxyl derivative (8-O-ethylyunaconitine, ED50 = 0.0591 mg/kg) achieves analgesic potency within the same order of magnitude as crassicauline A (ED50 = 0.0480 mg/kg) while far surpassing lappaconitine (ED50 = 3.50 mg/kg) [1]. Researchers conducting structure–activity relationship studies on C19-diterpenoid alkaloids should prioritize yunaconitine-based semisynthesis to explore C-8 substitution effects, given the established quantitative framework relating C-8 acetoxyl/ethoxyl groups to enhanced analgesic activity [1].

State-Dependent VGSC Blockade Mechanism

With an LD50 of 2.81 mg/kg (intragastric) in mice—more toxic than bulleyaconitine A (4.06 mg/kg) and foresaconitine (12.00 mg/kg) [2]—yunaconitine is an ideal positive control for acute toxicity assays involving Aconitum alkaloids. Its established identity as a P-glycoprotein substrate (efflux ratio 20.41 in Caco-2 monolayers, reduced to 1.07 with verapamil; LD50 reduced from 2.13 to 0.24 mg/kg in P-gp-deficient mice) makes it a validated tool compound for investigating P-gp-mediated drug–drug interactions, blood–brain barrier penetration, and tissue distribution modulation [3].

Comparative Toxicology of Hidden Toxic Aconitum Alkaloids

Yunaconitine is included in ISO 23191:2020 as one of the selected Aconitum alkaloids for determination by high-performance liquid chromatography (HPLC) [4]. UHPLC-QQQ-MS/MS methods have been validated for simultaneous quantification of yunaconitine (YAC) alongside crassicauline A (CCA), 8-deacetylyunaconitine (DYA), and 8-deacetylcrassicauline A (DCA) in Aconitum herbs and processed products [5]. Given that yunaconitine and crassicauline A are detected in aconite poisoning cases as hidden toxic alkaloids, reference standards of both compounds are essential for clinical toxicology and herbal product quality control workflows [5].

Anti-Inflammatory Mechanism Studies Using Yunaconitine as a Prototype Aconitum Alkaloid

At 0.4 mg/kg (intragastric), yunaconitine exhibits statistically superior anti-inflammatory activity compared with equimolar doses of bulleyaconitine A and foresaconitine in the murine xylene-induced ear edema model (P < 0.01) [2]. This quantitative differentiation positions yunaconitine as the preferred compound among Aconitum bulleyanum-derived alkaloids for investigating anti-inflammatory mechanisms, particularly studies examining cytokine modulation, vascular permeability, and complement system activation [2].

Application

Selection Property

Validation Focus

C-8 substitution SAR studies

Defined C-8 substitution variant

Impact of C-8 modification on bioactivity and toxicity

VGSC open-channel block research

State-dependent channel blocker

Functional comparison with activator analogues

Comparative toxicology screening

Representative C-8 structural variant

Toxicity window relative to known analogues

• [1] Chemical and Pharmaceutical Bulletin. Structure–Analgesic Activity Relationship Studies on the C18- and C19-Diterpenoid Alkaloids. 2009, 57(8): 801-807. View Source
• [2] 海青山, 马晓霞, 杨榆青, 杨竹雅. 滇西乌头中三种二萜生物碱相关药效和毒性的对比. 昆明医科大学学报, 2017, 38(01): 18-22. View Source
• [3] ScienceDirect. Role of P-glycoprotein in Regulating the Efficacy, Toxicity and Pharmacokinetics of Yunaconitine. Drug Metabolism and Pharmacokinetics, 2024. View Source
• [4] NEN-ISO 23191:2020. Traditional Chinese medicine — Determination of selected Aconitum alkaloids by high-performance liquid chromatography (HPLC). View Source
• [5] Scientific Reports. Simultaneous quantification of nine aconitum alkaloids in Aconiti Lateralis Radix Praeparata and related products using UHPLC–QQQ–MS/MS. 2017. View Source